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Compound of Interest

Compound Name: Propyl nitrite

Cat. No.: B1584513

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the safe handling
and storage of propyl nitrite in a research laboratory setting. Propyl nitrite is a highly
flammable and toxic compound requiring strict adherence to safety procedures to minimize
risks of fire, explosion, and exposure. These guidelines cover chemical properties, personal
protective equipment, storage requirements, spill management, and a detailed experimental
protocol for its use.

Introduction

Propyl nitrite (CsH7NO3) is a colorless to pale yellow liquid with a characteristic sweet,
ethereal odor.[1][2][3][4] It is a highly flammable and toxic substance, making its proper
handling and storage critical for laboratory safety.[1][2][3][4] In research, it can be used as a
solvent, a jet propellant, and a reagent in chemical syntheses, such as in diazotization
reactions.[1][2][3] Its high vapor pressure and potential for forming explosive mixtures with air
necessitate stringent safety protocols.[4][5]

Chemical and Physical Properties

A summary of the key chemical and physical properties of propyl nitrite is provided in the table
below. This data is essential for understanding its behavior and potential hazards in a
laboratory environment.
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Property Value Source
Molecular Formula C3H7NO2 [1][5]
Molecular Weight 89.09 g/mol [1][4]
Appearance Colorless to pale yellow liquid [1112]131[4]
Odor Sweet, ethereal [1112113114]
Boiling Point 46-48 °C (115-118 °F) at 760 G
mmHg
Flash Point -17°C (1.4 °F) [2][3]
Density 0.886 g/cm? at 20 °C [1112][3]
Vapor Pressure 342 mmHg at 25 °C [5]

Soluble in alcohol and ether;
Solubility very slightly soluble in water [1][6]

and may decompose.

Hazard Identification and Safety Precautions

Propyl nitrite is classified as a hazardous substance with the following primary risks:

» High Flammaubility: It is a highly flammable liquid and vapor that can be easily ignited by
heat, sparks, or flames.[4] Vapors can form explosive mixtures with air and may travel to an
ignition source and flash back.[4]

o Toxicity: It is highly toxic if inhaled and can be harmful if swallowed or absorbed through the
skin.[2][3][4] Inhalation may cause severe respiratory irritation, methemoglobinemia (which
reduces the blood's ability to carry oxygen), headache, dizziness, and in high concentrations,
can be fatal.[7][8]

o Reactivity: Propyl nitrite is an oxidizing agent and can react vigorously or explosively with
reducing agents, hydrides, sulfides, and nitrides.[2][3][4] It may also form explosive salts with
inorganic bases.[2][3][4]

Appropriate PPE must be worn at all times when handling propyl nitrite.
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PPE Specifications

Chemical-resistant gloves (e.g., nitrile rubber,
Gloves .
inspected before use).

Tightly fitting safety goggles and a face shield.

Eye Protection
[71[9][10]

Lab Coat Flame-resistant lab coat.

A full-face respirator with an appropriate
) ) cartridge is required if working outside a fume
Respiratory Protection ) o
hood or if exposure limits may be exceeded.[7]

[110]

Handling and Storage Procedures

Adherence to proper handling and storage procedures is crucial to mitigate the risks associated
with propyl nitrite.

» All work with propyl nitrite must be conducted in a well-ventilated chemical fume hood.[10]
e Use non-sparking tools and explosion-proof equipment.[7][10]

e Ground and bond all containers and transfer equipment to prevent static discharge.[7][11]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][11]

e Avoid contact with skin, eyes, and clothing.[10]

e Do not eat, drink, or smoke in areas where propyl nitrite is handled.[7]

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[7][10]

o Store in a designated flammable liquids cabinet.

o Keep away from incompatible materials such as oxidizing agents, reducing agents, acids,
and bases.[2][3][7]
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e Protect from light and moisture.[6]

Preparation

Don Appropriate PPE

(Gloves, Goggles, Face Shield, Lab Coat) SRR FUS Fegt 5 CpEEiem

Gather Non-Sparking Tools
and Grounded Equipment

.

Cleanup

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Propyl Nitrite.

Spill and Emergency Procedures

In the event of a spill or emergency, follow these procedures:

« Evacuate: Immediately evacuate all personnel from the affected area.[10]

¢ Ventilate: Ensure the area is well-ventilated.

¢ Ignition Sources: Remove all sources of ignition.[7][10]
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e Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite, dry sand, or earth.[7] Do not use combustible materials.

» Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed
container for hazardous waste disposal.[7]

» Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.

o First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocol: Diazotization of Aniline

This protocol provides a detailed methodology for the use of propyl nitrite as a diazotizing
agent for aniline.

Objective: To safely prepare a benzenediazonium salt solution using propyl nitrite.
Materials:

e Aniline

e Propyl nitrite

 Dilute hydrochloric acid
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Ice bath

Stir plate and magnetic stir bar

Round bottom flask

Addition funnel

Procedure:

e Preparation:

[¢]

Don all required PPE: chemical-resistant gloves, safety goggles, face shield, and a flame-
resistant lab coat.

[¢]

Set up the reaction apparatus in a certified chemical fume hood.

[¢]

Ensure an emergency shower and eyewash station are accessible.[7]

[e]

Prepare an ice bath to maintain a low reaction temperature.

e Reaction Setup:
o In the round bottom flask, dissolve aniline in dilute hydrochloric acid.
o Cool the solution in the ice bath to 0-5 °C with continuous stirring.

» Addition of Propyl Nitrite:

o Slowly add propyl nitrite to the aniline solution dropwise using the addition funnel over 30
minutes.

o Maintain the reaction temperature between 0-5 °C throughout the addition. A temperature
increase can lead to the decomposition of the diazonium salt and the formation of
hazardous byproducts.

» Reaction Monitoring and Completion:
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o After the addition is complete, allow the reaction to stir for an additional 15 minutes at 0-5
°C.

o The formation of the diazonium salt can be confirmed by a spot test with a starch-iodide
paper (a blue-black color indicates the presence of nitrous acid).

e Work-up and Waste Disposal:

o The resulting diazonium salt solution should be used immediately in the next synthetic
step. Diazonium salts can be explosive when isolated and dried.

o Quench any unreacted propyl nitrite by slowly adding a solution of sulfamic acid until the
starch-iodide test is negative.

o All waste materials, including quenched reaction mixtures and contaminated
consumables, must be disposed of as hazardous waste according to institutional
guidelines.
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Caption: Experimental Workflow for Diazotization.
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Conclusion

Propyl nitrite is a valuable reagent in research but poses significant health and safety risks.
Strict adherence to the handling, storage, and emergency procedures outlined in this document
is mandatory to ensure a safe laboratory environment. All personnel must be thoroughly trained
on these protocols before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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